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Compound of Interest

Compound Name: Chromotropic acid sodium salt

Cat. No.: B12340529

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the solubility of chromotropic acid
sodium salt (dihydrate), a compound frequently used as a reagent in various analytical and
biochemical applications. Understanding its solubility in different solvents is critical for its
effective use in experimental design, formulation development, and quality control processes.

Core Properties of Chromotropic Acid Sodium Salt

Chromotropic acid sodium salt, also known as 4,5-dihydroxynaphthalene-2,7-disulfonic acid
disodium salt dihydrate, is an off-white to brown powder.[1][2][3] Its chemical formula is
C10HeNa20sS2-2H20, with a molecular weight of approximately 400.29 g/mol .[1]

Solubility Profile

The solubility of a compound is a fundamental chemical property that dictates its utility in
various applications. The available data on the solubility of chromotropic acid sodium salt is
summarized below.

Quantitative Solubility Data
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Molar Mass ( Temperature .
Solvent Formula Solubility
g/mol) (°C)
Water H20 18.02 20 170 g/L[4][5]

Qualitative Solubility Data

Numerous sources confirm that chromotropic acid sodium salt is soluble in water.[3][4][5][6]
[71[8][9][10][11] Some sources describe it as "very soluble” in agueous solutions.[12]
Information regarding its solubility in other organic solvents is not readily available in the
reviewed literature, suggesting that it is likely sparingly soluble or insoluble in most non-polar
organic solvents due to its highly polar and ionic nature.

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of chromotropic acid
sodium salt are not extensively detailed in the literature, a general and reliable method, the
shake-flask method, can be employed. This method is considered the gold standard for
thermodynamic solubility measurements.[13]

Shake-Flask Method for Thermodynamic Solubility

Objective: To determine the saturation concentration of chromotropic acid sodium salt in a
specific solvent at a controlled temperature.

Materials:

o Chromotropic acid sodium salt

e Solvent of interest (e.g., water, ethanol, DMSO)
» Analytical balance

e Volumetric flasks

o Thermostatically controlled shaker or water bath

o Centrifuge
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e Syringe filters (e.g., 0.45 pm PTFE or PVDF)

e High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

e pH meter (for aqueous solutions)
Procedure:

o Preparation of Supersaturated Solutions: Add an excess amount of chromotropic acid
sodium salt to a known volume of the solvent in a sealed container (e.g., a glass vial or
flask). The amount of solid should be sufficient to ensure that undissolved solid remains at
equilibrium.

o Equilibration: Place the containers in a thermostatically controlled shaker or water bath set to
the desired temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined
period (typically 24-72 hours) to ensure equilibrium is reached.

e Phase Separation: After equilibration, allow the samples to stand undisturbed to let the
excess solid settle. Alternatively, centrifuge the samples at a high speed to pellet the
undissolved solid.

o Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a
syringe. Immediately filter the aliquot through a syringe filter to remove any remaining solid
particles.

o Dilution: Dilute the filtered solution with the solvent to a concentration that falls within the
linear range of the analytical method.

» Quantification: Analyze the concentration of the diluted solution using a validated analytical
method, such as HPLC-UV or UV-Vis spectrophotometry. A pre-established calibration curve
of known concentrations of chromotropic acid sodium salt is required for accurate
quantification.

o Calculations: Calculate the solubility of the chromotropic acid sodium salt in the solvent,
taking into account the dilution factor. The result is typically expressed in mg/mL or mol/L.
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Logical Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting an appropriate solvent for
chromotropic acid sodium salt based on its solubility and the requirements of the intended
application.

Caption: A logical workflow for selecting a suitable solvent for chromotropic acid sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12340529#chromotropic-acid-sodium-salt-solubility-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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